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Compound of Interest

Compound Name: 3(2H)-Pyridazinone

Cat. No.: B189419 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This document provides comprehensive guidance on the personal

protective equipment (PPE), operational procedures, and disposal plans for 3(2H)-
Pyridazinone, a versatile heterocyclic compound used in the synthesis of pharmaceuticals and

agrochemicals.[1][2] Adherence to these protocols is crucial for ensuring personal safety and

environmental compliance.

Chemical Identifier:

Name: 3(2H)-Pyridazinone

Synonyms: pyridazin-3(2H)-one, pyridazin-3-ol[3]

CAS Number: 504-30-3[3]

Molecular Formula: C4H4N2O[3]

Molecular Weight: 96.09 g/mol [4]

Hazard Summary: 3(2H)-Pyridazinone is classified as a hazardous substance with the

following primary concerns:

Skin Irritation (Category 2): Causes skin irritation.[3][4]

Serious Eye Irritation (Category 2): Causes serious eye irritation.[3][4]
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Specific Target Organ Toxicity (Single Exposure, Category 3): May cause respiratory

irritation.[3][4]

Personal Protective Equipment (PPE)
The following table summarizes the required PPE for handling 3(2H)-Pyridazinone. Thicker

gloves generally offer better protection, and polyvinyl chloride (PVC) gloves are not

recommended due to poor chemical resistance.[5]
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Situation Required PPE
Specifications & Best

Practices

Routine Handling (weighing,

transfers in a fume hood)

• Chemical-resistant gloves•

Lab coat• Safety glasses with

side shields or goggles

Gloves: Wear durable,

chemical-resistant gauntlet

gloves that extend up the

forearm.[6] Consider double-

gloving for added protection.[7]

Wash the outside of gloves

before removal.[6]Lab Coat:

Standard laboratory coat.Eye

Protection: Safety glasses are

a minimum; goggles are

recommended if there is a

splash risk.[5]

Operations with High Splash or

Dust Potential

• Chemical-resistant gloves

(double-gloved)• Chemical-

resistant gown• Face shield

and safety goggles

Gloves: As above.

Contaminated outer gloves

should be removed and

disposed of immediately.

[5]Gown: A chemical-resistant

gown should be worn over the

lab coat. Change every four

hours or if splashed.

[5]Face/Eye Protection: A face

shield worn over safety

goggles offers the best

protection against splashes.[5]
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Spill Cleanup

• Chemical-resistant gloves

(double-gloved)• Chemical-

resistant gown or coveralls•

Face shield and safety

goggles• Appropriate

respiratory protection

Gloves & Gown: As

above.Face/Eye Protection: As

above.Respirator: For large

spills or significant dust

generation, a chemical

cartridge-type respirator is

required. An N-95 or N-100

particle mask may be sufficient

for smaller spills with low dust.

[5]

Operational Plan: From Receipt to Experiment
This step-by-step guide outlines the safe handling procedures for 3(2H)-Pyridazinone within a

laboratory setting.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store in a cool, dry, well-ventilated area away from incompatible materials.[3] The

recommended storage temperature is between 2-8°C.[1][2]

Keep the container tightly closed and store in a locked-up area.[3]

2. Preparation and Handling:

All handling of 3(2H)-Pyridazinone should be conducted in a well-ventilated area, preferably

within a certified chemical fume hood.[8]

Before handling, ensure all necessary PPE is donned correctly.

Avoid breathing dust, fume, gas, mist, vapors, or spray.[3]

Wash hands thoroughly after handling.[3]

Do not eat, drink, or smoke in the handling area.[9]
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3. In Case of Exposure:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[3]

If on Skin: Immediately wash with plenty of water. If skin irritation occurs, get medical help.[3]

Remove and wash contaminated clothing before reuse.[3]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing and seek medical attention.[3]

If Swallowed: Rinse mouth and get medical help.[9]

Disposal Plan
Dispose of 3(2H)-Pyridazinone and its contaminated materials as hazardous chemical waste

in accordance with all local, state, and federal regulations.[3][8]

1. Waste Segregation and Collection:

Designate a specific, clearly labeled hazardous waste container for 3(2H)-Pyridazinone
waste.

Carefully transfer all waste, including contaminated consumables like pipette tips, weighing

paper, and gloves, into this container.[8]

2. Decontamination of Equipment:

Thoroughly decontaminate any non-disposable equipment that has come into contact with

the chemical.

Use an appropriate solvent such as ethanol or isopropanol, followed by a thorough wash

with soap and water.[8]

Dispose of all contaminated cleaning materials as hazardous waste.[8]

3. Spill Management:
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In the event of a spill, evacuate the immediate area and ensure proper ventilation.[8]

Contain the spill using an inert absorbent material like sand or vermiculite.[8]

Carefully collect the absorbed material and place it into the designated hazardous waste

container.[8]

Clean the spill area thoroughly.

4. Final Disposal:

Securely seal the hazardous waste container.

Arrange for disposal through your institution's environmental health and safety office or a

licensed hazardous waste disposal company.
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Caption: Workflow for the safe handling and disposal of 3(2H)-Pyridazinone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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